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Compound of Interest

Compound Name: AS-2077715

Cat. No.: B3025940 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AS-2077715 is a novel antifungal agent with a structure related to funiculosin. It functions as an

inhibitor of the mitochondrial cytochrome bc1 complex (complex III), a critical component of the

electron transport chain in fungi.[1] This document provides detailed application notes and

protocols for the use of AS-2077715 in a research setting, with a focus on its solubility,

preparation of stock solutions, and methods for evaluating its antifungal activity.

Solubility and Stock Solution Preparation
While specific quantitative solubility data for AS-2077715 in dimethyl sulfoxide (DMSO) and

ethanol is not readily available in public literature, DMSO is a recommended solvent for

preparing stock solutions of many antifungal compounds due to its powerful solubilizing

properties for a wide array of organic materials. For practical laboratory use, a stock solution in

DMSO is the standard approach.

Table 1: Solubility and Stock Solution Parameters
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Parameter Solvent Recommendation

Primary Stock Solution Dimethyl Sulfoxide (DMSO)
Prepare a high-concentration

stock (e.g., 10-50 mM).

Working Solutions Ethanol or cell culture medium

Dilute the DMSO stock in the

appropriate vehicle for the

experiment.

Storage -20°C or -80°C

Store stock solutions in small

aliquots to avoid repeated

freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of AS-2077715 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AS-2077715 in DMSO.

Materials:

AS-2077715 powder

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of AS-2077715. The molecular formula for AS-2077715 is

C₂₅H₄₁NO₇, and its molecular weight is 467.6 g/mol . To prepare 1 mL of a 10 mM stock

solution, weigh out 4.676 mg of AS-2077715 powder.

Dissolve in DMSO. Aseptically add the weighed AS-2077715 to a sterile microcentrifuge

tube. Add 1 mL of sterile DMSO.
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Ensure complete dissolution. Vortex the solution until the compound is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid

excessive heat.

Aliquot and store. Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Antifungal Susceptibility Testing using Broth
Microdilution
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines

for antifungal susceptibility testing of yeasts and can be used to determine the Minimum

Inhibitory Concentration (MIC) of AS-2077715.

Materials:

AS-2077715 stock solution (10 mM in DMSO)

Fungal isolate to be tested

RPMI-1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS

Sterile 96-well microtiter plates (U-bottom)

Sterile saline or phosphate-buffered saline (PBS)

Spectrophotometer or McFarland standards

Incubator (35°C)

Positive control antifungal (e.g., fluconazole)

Negative control (DMSO vehicle)

Procedure:

Inoculum Preparation:
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Subculture the fungal isolate onto a suitable agar plate (e.g., Sabouraud Dextrose Agar)

and incubate for 24-48 hours to obtain fresh colonies.

Prepare a cell suspension in sterile saline or PBS and adjust the turbidity to match a 0.5

McFarland standard (approximately 1-5 x 10⁶ CFU/mL).

Dilute this suspension 1:1000 in RPMI-1640 medium to obtain the final inoculum density of

approximately 1-5 x 10³ CFU/mL.

Drug Dilution Series:

Prepare serial two-fold dilutions of the AS-2077715 stock solution in RPMI-1640 medium

in the 96-well plate. The final concentrations should typically range from 0.03 µg/mL to 16

µg/mL.

Ensure the final concentration of DMSO in all wells (including the drug-free control) is

consistent and non-inhibitory to the fungus (typically ≤1%).

Inoculation and Incubation:

Add 100 µL of the prepared fungal inoculum to each well of the microtiter plate containing

100 µL of the diluted AS-2077715.

Include a growth control well (inoculum without drug) and a sterility control well (medium

only).

Incubate the plate at 35°C for 24-48 hours.

MIC Determination:

The MIC is defined as the lowest concentration of AS-2077715 that causes a significant

inhibition of visible growth (typically ≥50% reduction) compared to the drug-free growth

control.

Visualizations
Signaling Pathway of AS-2077715
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Caption: Mechanism of action of AS-2077715.

Experimental Workflow for Antifungal Susceptibility
Testing
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Caption: Broth microdilution workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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